Cas no 2308476-92-6 (1-(1R,5S)-3-azabicyclo3.1.0hexane-6-carbonylazetidine-2-carboxamide)

• Product Name: 1-(1R,5S)-3-azabicyclo3.1.0hexane-6-carbonylazetidine-2-carboxamide
• CAS No: 2308476-92-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6490146
• PubChem ID: 165740323
• Update Time: 2025-06-08

1-(1R,5S)-3-azabicyclo3.1.0hexane-6-carbonylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1R,5S)-3-azabicyclo3.1.0hexane-6-carbonylazetidine-2-carboxamide
• EN300-1281889
• 2308476-92-6
• EN300-1281890
• 1-[(1R,5S,6R)-3-azabicyclo[3.1.0]hexane-6-carbonyl]azetidine-2-carboxamide
• 1-[(1R,5S)-3-azabicyclo[3.1.0]hexane-6-carbonyl]azetidine-2-carboxamide

• Inchi： 1S/C10H15N3O2/c11-9(14)7-1-2-13(7)10(15)8-5-3-12-4-6(5)8/h5-8,12H,1-4H2,(H2,11,14)/t5-,6+,7?,8?
• InChI Key： ORTLMJUKOXWBBR-XEDAXZNXSA-N
• SMILES： O=C(C1[C@H]2CNC[C@H]21)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(1R,5S)-3-azabicyclo3.1.0hexane-6-carbonylazetidine-2-carboxamide

Research Brief on 1-(1R,5S)-3-azabicyclo[3.1.0]hexane-6-carbonylazetidine-2-carboxamide (CAS: 2308476-92-6)

1-(1R,5S)-3-azabicyclo[3.1.0]hexane-6-carbonylazetidine-2-carboxamide (CAS: 2308476-92-6) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique bicyclic scaffold combined with an azetidine carboxamide moiety, which suggests potential applications in drug discovery, particularly in targeting protein-protein interactions or enzymatic pathways. Recent studies have explored its synthesis, structural characterization, and preliminary biological activities, positioning it as a promising candidate for further pharmaceutical development.

The synthesis of 1-(1R,5S)-3-azabicyclo[3.1.0]hexane-6-carbonylazetidine-2-carboxamide involves a multi-step process that leverages asymmetric catalysis and ring-closing strategies to achieve the desired stereochemistry. Researchers have optimized the reaction conditions to improve yield and purity, as reported in recent publications. The compound's structural complexity and chiral centers make it an interesting subject for computational chemistry studies, particularly in docking simulations to predict its binding affinity with biological targets.

In vitro studies have demonstrated that 1-(1R,5S)-3-azabicyclo[3.1.0]hexane-6-carbonylazetidine-2-carboxamide exhibits moderate inhibitory activity against certain kinases and proteases, suggesting its potential as a lead compound for therapeutic intervention. Preliminary data indicate that it may modulate inflammatory pathways, although the exact mechanism of action remains under investigation. The compound's pharmacokinetic properties, including solubility and metabolic stability, are currently being evaluated to assess its drug-likeness.

Recent patent filings related to CAS 2308476-92-6 highlight its potential applications in treating neurodegenerative diseases and autoimmune disorders. The compound's ability to cross the blood-brain barrier, as suggested by computational models, makes it particularly interesting for central nervous system targets. However, further in vivo studies are required to validate these findings and explore possible toxicity profiles.

The chemical space around 1-(1R,5S)-3-azabicyclo[3.1.0]hexane-6-carbonylazetidine-2-carboxamide is being actively explored through structure-activity relationship (SAR) studies. Researchers are synthesizing analogs with modifications to the azetidine ring and the bicyclic core to optimize potency and selectivity. These efforts are supported by advanced analytical techniques, including X-ray crystallography and NMR spectroscopy, to elucidate the compound's three-dimensional structure and conformational flexibility.

In conclusion, 1-(1R,5S)-3-azabicyclo[3.1.0]hexane-6-carbonylazetidine-2-carboxamide represents an exciting area of research in medicinal chemistry. While preliminary results are promising, comprehensive biological evaluation and optimization are needed to fully realize its therapeutic potential. The compound's unique structural features and biological activity profile warrant continued investigation, particularly in the context of targeted drug discovery programs.